50-76-0

Actinomycin D

In Stock

• CAS RN:
• 50-76-0

• Formula:
• C62H86N12O16

• InChI:
• InChI=1S/C62H86N12O16/c1-27(2)42-59(84)73-23-17-19-36(73)57(82)69(13)25-38(75)71(15)48(29(5)6)61(86)88-33(11)44(55(80)65-42)67-53(78)35-22-21-31(9)51-46(35)64-47-40(41(63)50(77)32(10)52(47)90-51)54(79)68-45-34(12)89-62(87)49(30(7)8)72(16)39(76)26-70(14)58(83)37-20-18-24-74(37)60(85)43(28(3)4)66-56(45)81/h21-22,27-30,33-34,36-37,42-45,48-49H,17-20,23-26,63H2,1-16H3,(H,65,80)(H,66,81)(H,67,78)(H,68,79)/t33-,34-,36+,37+,42-,43-,44+,45+,48+,49+/m1/s1

• InChIKey:
• RJURFGZVJUQBHK-IIXSONLDSA-N

• What exactly is Actinomycin D?

  Dactinomycin D, also called actinomycin, is a chemotherapy drug used to treat many kinds of cancer. Actinomycin D is a metabolite found in Streptomyces parvulus. Actinomycin D binds to the GpC DNA steps. Actinomycin D acts as an antibiotic and is more efficient against gram-positive bacteria than against gram-negative. Actinomycin D can trigger apoptosis of various cells, such as prostate cancer and lung lines, as well as human blood lymphocytes, among other things. In research, the results have shown that Actinomycin D elevates p53 expression, which results in the growth of the PUMAa/b (the upregulated p53 modulator of Apoptosis Protein (PUMA). Actinomycin D can also induce tumor necrosis factor-related apoptosis-inducing-lig (TRAIL)-induced caspase-dependent and independent apoptosis. This can be caused by Wilms's ...

2-Amino-6-methoxy-1-indanone hydrochloride

In Stock

• CAS RN:
• 5450-76-0

• Formula:
• C10H12ClNO2

• InChI:
• InChI=1S/C10H11NO2.ClH/c1-13-7-3-2-6-4-9(11)10(12)8(6)5-7;/h2-3,5,9H,4,11H2,1H3;1H

• InChIKey:
• NSQJISUSJNUSRW-UHFFFAOYSA-N

• 2-Amino-6-methoxy-1-indanone hydrochloride is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.

4-Methyl-3-oxopentanoic acid

Usually In Stock

• CAS RN:
• 5650-76-0

• Formula:
• C6H10O3

• InChI:
• InChI=1S/C6H10O3/c1-4(2)5(7)3-6(8)9/h4H,3H2,1-2H3,(H,8,9)

• InChIKey:
• ZXLSKTZECNUVIS-UHFFFAOYSA-N

• 4-methyl-3-oxopentanoic acid is a branched-chain fatty acid that is 4-methylpentanoic acid carrying an oxo substituent at C-3. It is a branched-chain fatty acid and a 3-oxo fatty acid. It derives from a valeric acid. It is a conjugate acid of a 4-methyl-3-oxopentanoate.

2-(Allyloxy)-4,6-dichloro-1,3,5-triazine

• CAS RN:
• 26650-76-0

• Formula:
• C6H5Cl2N3O

• InChI:
• InChI=1S/C6H5Cl2N3O/c1-2-3-12-6-10-4(7)9-5(8)11-6/h2H,1,3H2

• InChIKey:
• OSVAWQJNBLOEMP-UHFFFAOYSA-N

• 2-(Allyloxy)-4,6-dichloro-1,3,5-triazine is a useful research compound. Its molecular formula is C6H5Cl2N3O and its molecular weight is 206.03 g/mol. The purity is usually 95%.

2-(3,4-Dichlorophenyl)-2-phenylacetonitrile

In Stock

• CAS RN:
• 92150-76-0

• Formula:
• C14H9Cl2N

• InChI:
• InChI=1S/C14H9Cl2N/c15-13-7-6-11(8-14(13)16)12(9-17)10-4-2-1-3-5-10/h1-8,12H

• InChIKey:
• IAMXKCOKAQTPBM-UHFFFAOYSA-N

• 2-(3,4-Dichlorophenyl)-2-phenylacetonitrile is a useful research compound. Its molecular formula is C14H9Cl2N and its molecular weight is 262.13. The purity is usually 95%.

Bis[2-(2-hydroxyethoxy)ethyl] benzene-1,4-dicarboxylate

Usually In Stock

• CAS RN:
• 26850-76-0

• Formula:
• C16H22O8

• InChI:
• InChI=1S/C16H22O8/c17-5-7-21-9-11-23-15(19)13-1-2-14(4-3-13)16(20)24-12-10-22-8-6-18/h1-4,17-18H,5-12H2

• InChIKey:
• GYIMRAUZQQANRE-UHFFFAOYSA-N

• Bis[2-(2-hydroxyethoxy)ethyl] benzene-1,4-dicarboxylate is a useful research compound. Its molecular formula is C16H22O8 and its molecular weight is 342.34 g/mol. The purity is usually 95%.

3,3,5,5-Tetramethyloxan-4-one

In Stock

• CAS RN:
• 89050-76-0

• Formula:
• C9H16O2

• InChI:
• InChI=1S/C9H16O2/c1-8(2)5-11-6-9(3,4)7(8)10/h5-6H2,1-4H3

• InChIKey:
• DZOZPISGPMTMLM-UHFFFAOYSA-N

• 3,3,5,5-Tetramethyloxan-4-one is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.

3,4-Dimethoxybenzyl iodide

• CAS RN:
• 76950-76-0

• Formula:
• C9H11IO2

• InChI:
• InChI=1S/C9H11IO2/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-5H,6H2,1-2H3

• InChIKey:
• HMZMWOTUXBSUTC-UHFFFAOYSA-N

• 3,4-Dimethoxybenzyl iodide is a useful research compound. Its molecular formula is C9H11IO2 and its molecular weight is 278.09 g/mol. The purity is usually 95%.

N-(Diphenyl-lambda~4~-sulfanylidene)-4-methylbenzene-1-sulfonamide

• CAS RN:
• 13150-76-0

• Formula:
• C19H17NO2S2

• InChI:
• InChI=1S/C19H17NO2S2/c1-16-12-14-19(15-13-16)24(21,22)20-23(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3

• InChIKey:
• GXSXNBCXDQGJBB-UHFFFAOYSA-N

• N-(Diphenyl-lambda~4~-sulfanylidene)-4-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C19H17NO2S2 and its molecular weight is 355.5 g/mol. The purity is usually 95%.

1-(3-Cyclopentylpropanoyl)-4-(2,3,4-trimethoxybenzyl)piperazine

• CAS RN:
• 505050-76-0

• Formula:
• C22H34N2O4

• InChI:
• InChI=1S/C22H34N2O4/c1-26-19-10-9-18(21(27-2)22(19)28-3)16-23-12-14-24(15-13-23)20(25)11-8-17-6-4-5-7-17/h9-10,17H,4-8,11-16H2,1-3H3

• InChIKey:
• GHPFVQSJTCTKGG-UHFFFAOYSA-N

• 1-(3-Cyclopentylpropanoyl)-4-(2,3,4-trimethoxybenzyl)piperazine is a useful research compound. Its molecular formula is C22H34N2O4 and its molecular weight is 390.5g/mol. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-[[2-(4-ethoxyphenyl)acetyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-76-0

• Formula:
• C25H22ClN3O5S

• InChI:
• InChI=1S/C25H22ClN3O5S/c1-3-33-18-11-5-15(6-12-18)13-20(30)27-23-21-19(14-35-23)22(25(32)34-4-2)28-29(24(21)31)17-9-7-16(26)8-10-17/h5-12,14H,3-4,13H2,1-2H3,(H,27,30)

• InChIKey:
• QUZLNPRORDFRMJ-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-[[2-(4-ethoxyphenyl)acetyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H22ClN3O5S and its molecular weight is 511.98. The purity is usually 95%.

3-Chloro-4-[3,4-dihydro-2(1H)-isoquinolinyl]-aniline

In Stock

• CAS RN:
• 893750-76-0

• Formula:
• C15H15ClN2

• InChI:
• InChI=1S/C15H15ClN2/c16-14-9-13(17)5-6-15(14)18-8-7-11-3-1-2-4-12(11)10-18/h1-6,9H,7-8,10,17H2

• InChIKey:
• IPLFOSYVLVUIHX-UHFFFAOYSA-N

• 3-Chloro-4-[3,4-dihydro-2(1H)-isoquinolinyl]-aniline is a useful research compound. Its molecular formula is C15H15ClN2 and its molecular weight is 258.74 g/mol. The purity is usually 95%.

6-(4-Methoxyphenyl)-4-methyl-2-[(3-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893950-76-0

• Formula:
• C23H23N5O3

• InChI:
• InChI=1S/C23H23N5O3/c1-15-5-4-6-16(13-15)14-28-21(29)19-20(25(2)23(28)30)24-22-26(11-12-27(19)22)17-7-9-18(31-3)10-8-17/h4-10,13H,11-12,14H2,1-3H3

• InChIKey:
• WMVNTJXRWGCJMR-UHFFFAOYSA-N

• 6-(4-Methoxyphenyl)-4-methyl-2-[(3-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.

N-(4-fluorobenzo[d]thiazol-2-yl)-2-(phenylthio)-N-(pyridin-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 898350-76-0

• Formula:
• C21H16FN3OS2

• InChI:
• InChI=1S/C21H16FN3OS2/c22-17-10-6-11-18-20(17)24-21(28-18)25(13-15-7-4-5-12-23-15)19(26)14-27-16-8-2-1-3-9-16/h1-12H,13-14H2

• InChIKey:
• LTHVEUDLEUHERV-UHFFFAOYSA-N

• N-(4-fluorobenzo[d]thiazol-2-yl)-2-(phenylthio)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H16FN3OS2 and its molecular weight is 409.5. The purity is usually 95%.

3-(3-Chloro-5-fluorophenyl)-3',4'-dimethylpropiophenone

In Stock

• CAS RN:
• 898750-76-0

• Formula:
• C17H16ClFO

• InChI:
• InChI=1S/C17H16ClFO/c1-11-3-5-14(7-12(11)2)17(20)6-4-13-8-15(18)10-16(19)9-13/h3,5,7-10H,4,6H2,1-2H3

• InChIKey:
• GXGGSNMIJNSCQP-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorophenyl)-3',4'-dimethylpropiophenone is a useful research compound. Its molecular formula is C17H16ClFO and its molecular weight is 290.8 g/mol. The purity is usually 95%.

(E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 518350-76-0

• Formula:
• C16H15N5O3

• InChI:
• InChI=1S/C16H15N5O3/c17-11-14(10-13-2-4-15(5-3-13)21(23)24)16(22)19-6-1-8-20-9-7-18-12-20/h2-5,7,9-10,12H,1,6,8H2,(H,19,22)/b14-10+

• InChIKey:
• UMSNOTULUFNTKK-UHFFFAOYSA-N

• 2-cyano-N-[3-(1-imidazolyl)propyl]-3-(4-nitrophenyl)-2-propenamide is a member of cinnamamides and a secondary carboxamide.

4-[(4-Bromophenyl)sulfonyl]-6-fluoro-3-(piperidin-1-ylcarbonyl)quinoline

In Stock

• CAS RN:
• 1111050-76-0

• Formula:
• C21H18BrFN2O3S

• InChI:
• InChI=1S/C21H18BrFN2O3S/c22-14-4-7-16(8-5-14)29(27,28)20-17-12-15(23)6-9-19(17)24-13-18(20)21(26)25-10-2-1-3-11-25/h4-9,12-13H,1-3,10-11H2

• InChIKey:
• OLLWAIJKFYLBFJ-UHFFFAOYSA-N

• 4-[(4-Bromophenyl)sulfonyl]-6-fluoro-3-(piperidin-1-ylcarbonyl)quinoline is a useful research compound. Its molecular formula is C21H18BrFN2O3S and its molecular weight is 477.35. The purity is usually 95%.

5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1394650-76-0

• Formula:
• C7H5F5N2O2

• InChI:
• InChI=1S/C7H5F5N2O2/c1-14-3(5(8)9)2(6(15)16)4(13-14)7(10,11)12/h5H,1H3,(H,15,16)

• InChIKey:
• HJJGDSOAEGXMJW-UHFFFAOYSA-N

• 5-(difluoromethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C7H5F5N2O2 and its molecular weight is 244.12 g/mol. The purity is usually 95%.

2-[[1-[3-(Trifluoromethyl)phenyl]sulfonylpiperidin-3-yl]methoxy]pyridine-4-carbonitrile

Usually In Stock

• CAS RN:
• 2379950-76-0

• Formula:
• C19H18F3N3O3S

• InChI:
• InChI=1S/C19H18F3N3O3S/c20-19(21,22)16-4-1-5-17(10-16)29(26,27)25-8-2-3-15(12-25)13-28-18-9-14(11-23)6-7-24-18/h1,4-7,9-10,15H,2-3,8,12-13H2

• InChIKey:
• LPYCRVSTIILXMB-UHFFFAOYSA-N

• 2-[[1-[3-(Trifluoromethyl)phenyl]sulfonylpiperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C19H18F3N3O3S and its molecular weight is 425.43. The purity is usually 95%.

Eclitasertib

In Stock

• CAS RN:
• 2125450-76-0

• Formula:
• C19H18N6O3

• InChI:
• InChI=1S/C19H18N6O3/c1-25-17-14(8-5-9-20-17)28-11-13(19(25)27)21-18(26)16-22-15(23-24-16)10-12-6-3-2-4-7-12/h2-9,13H,10-11H2,1H3,(H,21,26)(H,22,23,24)/t13-/m0/s1

• InChIKey:
• XUZICJHIIJCKQQ-ZDUSSCGKSA-N

• Eclitasertib is an orally bioavailable, small-molecule inhibitor of receptor-interacting serine/threonine-protein kinase 1 (RIPK1;  receptor-interacting protein 1;  RIP1), with potential anti-inflammatory and immunomodulatory activities. Upon oral administration, eclitasertib disrupts RIPK1-mediated signaling, and may attenuate inflammation and the resulting tissue damage. RIPK1, a signaling protein in the tumor necrosis factor (TNF) receptor pathway, plays a key role in inflammation and cell death in response to tissue damage and pathogen recognition.